Cas no 849524-40-9 (1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-)

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amine group and a thioether linkage to a 2-methylbenzyl moiety. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thioether group enhances stability and may influence biological activity, while the triazole ring offers versatility in further functionalization. Its well-defined molecular architecture ensures reproducibility in research applications. Suitable for use in medicinal chemistry, this compound is typically handled under controlled conditions due to its reactive functional groups. Purity and consistency are critical for reliable experimental outcomes.
1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- structure
849524-40-9 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-
CAS No:849524-40-9
MF:C10H12N4S
MW:220.294079780579
CID:1830278
PubChem ID:4317248
Update Time:2025-06-06

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]-
    • STK291891
    • Z235343817
    • CS-0281947
    • BRD-K96978673-001-01-1
    • AKOS001353340
    • 3-[(2-methylbenzyl)thio]-1H-1,2,4-triazol-5-amine
    • 849524-40-9
    • 3-[(2-methylbenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
    • MS-3263
    • AKOS002314034
    • SR-01000308737
    • SR-01000308737-1
    • 3-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
    • 3-[(2-methylphenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
    • 5-((2-Methylbenzyl)thio)-1,2-dihydro-3h-1,2,4-triazol-3-imine
    • 5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C10H12N4S/c1-7-4-2-3-5-8(7)6-15-10-12-9(11)13-14-10/h2-5H,6H2,1H3,(H3,11,12,13,14)
    • InChI Key: QJNPGHVFNSIBFT-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(N)=N1)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 220.07826757g/mol
  • Monoisotopic Mass: 220.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 92.9Ų

1H-1,2,4-Triazol-3-amine, 5-[[(2-methylphenyl)methyl]thio]- Pricemore >>

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